Cas no 1448031-27-3 (1-{3-oxo-3-[4-(pyridin-2-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1-{3-oxo-3-[4-(pyridin-2-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1448031-27-3
• MF: C₁₇H₂₀N₄O₄
• MW: 344.365103721619
• CID: 5402987
• Update Time: 2025-10-31

1-{3-oxo-3-[4-(pyridin-2-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[3-Oxo-3-[4-(2-pyridinyloxy)-1-piperidinyl]propyl]-2,4(1H,3H)-pyrimidinedione
• 1-{3-oxo-3-[4-(pyridin-2-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C17H20N4O4/c22-14-6-11-21(17(24)19-14)12-7-16(23)20-9-4-13(5-10-20)25-15-3-1-2-8-18-15/h1-3,6,8,11,13H,4-5,7,9-10,12H2,(H,19,22,24)
• InChI Key： GJBFUWWSSSPEMP-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC(=O)N2CCC(OC3=NC=CC=C3)CC2)C=CC(=O)N1

Experimental Properties

• Density: 1.305±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-{3-oxo-3-[4-(pyridin-2-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

Research Brief on 1-{3-oxo-3-[4-(pyridin-2-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 1448031-27-3)

The compound 1-{3-oxo-3-[4-(pyridin-2-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 1448031-27-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief synthesizes the latest findings related to this compound, providing insights into its mechanism of action, pharmacological properties, and potential clinical relevance.

Recent studies have focused on elucidating the molecular interactions of 1-{3-oxo-3-[4-(pyridin-2-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione with target proteins, particularly those involved in inflammatory and oncogenic signaling pathways. Structural analyses using X-ray crystallography and molecular docking simulations have revealed that the compound exhibits high affinity for specific binding sites, suggesting its potential as a lead molecule for drug development. These findings are supported by in vitro assays demonstrating its efficacy in inhibiting key enzymatic activities at nanomolar concentrations.

Pharmacokinetic studies of 1448031-27-3 have further highlighted its favorable drug-like properties, including moderate plasma stability and acceptable bioavailability in preclinical models. Researchers have also explored its metabolic pathways, identifying major metabolites and their respective biological activities. These investigations are critical for understanding the compound's in vivo behavior and optimizing its therapeutic index.

In addition to its pharmacological profile, recent efforts have been directed toward synthesizing analogs of 1-{3-oxo-3-[4-(pyridin-2-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione to enhance its selectivity and potency. Structure-activity relationship (SAR) studies have identified key modifications that improve target engagement while minimizing off-target effects. These advancements underscore the compound's potential as a scaffold for developing novel therapeutics in areas such as autoimmune diseases and cancer.

Despite these promising findings, challenges remain in translating the preclinical success of 1448031-27-3 into clinical applications. Issues such as formulation stability, dose optimization, and potential toxicity require further investigation. Ongoing research aims to address these gaps, with several collaborative initiatives between academic institutions and pharmaceutical companies actively pursuing the development of this compound.

In conclusion, 1-{3-oxo-3-[4-(pyridin-2-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes, coupled with robust preclinical data, position it as a valuable tool for understanding disease mechanisms and developing targeted therapies. Future studies will be pivotal in determining its clinical viability and broader applicability in medicine.